Cas no 956528-77-1 (1-(3-bromopropyl)-1H-pyrazole)

• Product Name: 1-(3-bromopropyl)-1H-pyrazole
• CAS No: 956528-77-1
• MF: C₆H₉BrN₂
• MW: 189.053060293198
• MDL: MFCD11164478
• CID: 2128375
• PubChem ID: 43135367
• Update Time: 2025-05-21

1-(3-bromopropyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromopropyl)-1H-pyrazole
• 1-(3-Bromopropyl)pyrazole
• 1-(3-bromopropyl)-pyrazole
• SCHEMBL4116864
• 956528-77-1
• DB-362785
• EN300-317209
• AKOS009292617
• JOZGANJKYRVSCB-UHFFFAOYSA-N

• MDL： MFCD11164478
• Inchi： 1S/C6H9BrN2/c7-3-1-5-9-6-2-4-8-9/h2,4,6H,1,3,5H2
• InChI Key： JOZGANJKYRVSCB-UHFFFAOYSA-N
• SMILES： BrCCCN1C=CC=N1

Computed Properties

• Exact Mass: 187.99500
• Monoisotopic Mass: 187.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 77.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82000
• LogP: 1.66810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-(3-bromopropyl)-1H-pyrazole

Recent Advances in the Application of 1-(3-bromopropyl)-1H-pyrazole (CAS: 956528-77-1) in Chemical Biology and Pharmaceutical Research

The compound 1-(3-bromopropyl)-1H-pyrazole (CAS: 956528-77-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic utility, biological relevance, and potential therapeutic applications.

A recent study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient use of 1-(3-bromopropyl)-1H-pyrazole as a building block for the development of novel kinase inhibitors. The researchers successfully incorporated this moiety into a series of pyrazole-based compounds targeting the JAK-STAT signaling pathway, showing promising results in preclinical models of inflammatory diseases. The bromopropyl side chain was found to be crucial for optimal binding affinity, with the compound serving as an excellent precursor for further functionalization through nucleophilic substitution reactions.

In the area of drug discovery, 1-(3-bromopropyl)-1H-pyrazole has emerged as a valuable scaffold for the development of targeted covalent inhibitors. A 2024 study in ACS Chemical Biology reported its application in creating irreversible inhibitors of cysteine proteases, where the bromopropyl group was strategically positioned to form covalent bonds with the active site cysteine residues. This approach demonstrated improved selectivity and potency compared to traditional reversible inhibitors, opening new avenues for the treatment of protease-dependent pathologies.

The compound's utility extends beyond therapeutic applications, as evidenced by recent work in chemical biology probes. Researchers at several institutions have employed 1-(3-bromopropyl)-1H-pyrazole as a versatile linker for the development of activity-based protein profiling (ABPP) reagents. Its optimal length and reactivity make it particularly suitable for creating probes that can covalently modify and identify active enzymes in complex biological systems, as reported in Nature Chemical Biology (2023).

From a synthetic chemistry perspective, novel methodologies have been developed to improve the efficiency of 1-(3-bromopropyl)-1H-pyrazole production. A 2024 publication in Organic Process Research & Development described a continuous flow chemistry approach that significantly enhanced the yield and purity of this intermediate while reducing hazardous waste generation. This advancement addresses previous challenges in large-scale production and makes the compound more accessible for pharmaceutical applications.

Looking forward, the unique properties of 1-(3-bromopropyl)-1H-pyrazole position it as a compound of continuing interest in medicinal chemistry. Its combination of synthetic versatility and biological relevance suggests it will remain an important tool for researchers developing new therapeutic agents and chemical probes. Future research directions may include exploring its application in PROTAC development, antibody-drug conjugates, and other emerging therapeutic modalities that benefit from its reactive handle and favorable physicochemical properties.